Cas no 395645-30-4 ((R,R)-Isophytol)

(R,R)-Isophytol is a high-purity stereoisomer of isophytol, a key intermediate in the synthesis of tocopherols (vitamin E) and other fine chemicals. Its defined (R,R) configuration ensures consistent reactivity and selectivity in chiral synthesis applications. This compound is characterized by its high chemical stability, low impurity profile, and suitability for use in pharmaceutical and nutraceutical manufacturing. (R,R)-Isophytol is typically supplied as a clear, colorless to pale yellow liquid with strict quality control to meet industry standards. Its precise stereochemistry makes it valuable for producing enantiomerically pure derivatives, enhancing process efficiency in specialized organic synthesis. Storage under inert conditions is recommended to maintain product integrity.

(R,R)-Isophytol structure

Product Name:(R,R)-Isophytol

CAS No:395645-30-4

MF:C₂₀H₄₀O

MW:296.531006813049

CID:2037281

PubChem ID:10979377

Update Time:2025-06-08

(R,R)-Isophytol Chemical and Physical Properties

Names and Identifiers

- (+)-Isophytol
- (3RS,7R,11R)-isophytol
- (3Xi,7R,11R)-3,7,11,15-tetramethyl-hexadec-1-en-3-ol
- (3Xi,7R,11R)-isophytol
- (7R,11R)-isophytol
- Isophytol
- (R,R)-Isophytol
- (7R,11R)-3,7,11,15-TETRAMETHYLHEXADEC-1-EN-3-OL
- 395645-30-4
- 1-Hexadecen-3-ol, 3,7,11,15-tetramethyl-, (7R,11R)-
- DTXSID50450612
- DTXCID00401432
- SCHEMBL17239377
- AKOS030255014
- Inchi： 1S/C20H40O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,17-19,21H,1,8-16H2,2-6H3/t18-,19-,20?/m1/s1
- InChI Key： KEVYVLWNCKMXJX-LEAGNCFPSA-N
- SMILES： OC(C=C)(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C

Computed Properties

Exact Mass: 296.307915895Da
Monoisotopic Mass: 296.307915895Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 13
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.8
Topological Polar Surface Area: 20.2Å²

(R,R)-Isophytol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I821985-10mg	(R,R)-Isophytol	395645-30-4	10mg	$173.00	2023-05-18
TRC	I821985-25mg	(R,R)-Isophytol	395645-30-4	25mg	$333.00	2023-05-18
TRC	I821985-100mg	(R,R)-Isophytol	395645-30-4	100mg	$999.00	2023-05-18
TRC	I821985-250mg	(R,R)-Isophytol	395645-30-4	250mg	$1992.00	2023-05-18

(R,R)-Isophytol Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Additional information on (R,R)-Isophytol

Comprehensive Guide to (R,R)-Isophytol (CAS No. 395645-30-4): Properties, Applications, and Industry Insights

(R,R)-Isophytol (CAS No. 395645-30-4) is a high-value chiral intermediate widely used in the synthesis of fragrances, flavors, and fine chemicals. Its stereospecific structure makes it a critical building block for producing optically active compounds. With the growing demand for enantiomerically pure ingredients in the pharmaceutical and cosmetic industries, (R,R)-Isophytol has gained significant attention from researchers and manufacturers alike.

The compound's unique chiral configuration contributes to its exceptional performance in asymmetric synthesis. Recent studies highlight its role in creating novel terpene derivatives, which are increasingly sought after for their natural origin and biodegradability. As sustainability becomes a key concern across industries, (R,R)-Isophytol offers an eco-friendly alternative to petroleum-based intermediates, aligning with the global shift toward green chemistry principles.

From a technical perspective, (R,R)-Isophytol demonstrates remarkable stability under various conditions, making it suitable for diverse industrial applications. Its low volatility and high boiling point (typically >250°C) ensure excellent processability in high-temperature reactions. These properties answer frequent search queries about "heat-stable chiral intermediates" and "non-volatile fragrance precursors," addressing common concerns in product formulation.

The synthesis of (R,R)-Isophytol involves sophisticated catalytic asymmetric hydrogenation techniques, a topic frequently searched by organic chemists. Advanced purification methods including preparative chromatography and crystallization ensure the compound meets stringent purity standards (>98% ee), crucial for pharmaceutical applications. This technical depth responds to professional searches about "high-ee isophytol production" while maintaining readability for broader audiences.

Market trends indicate growing applications of (R,R)-Isophytol in premium fragrance compositions, particularly for woody and amber accords. Perfumers value its ability to impart long-lasting olfactory characteristics, addressing consumer demand for sustained fragrance performance. The compound's compatibility with various fixative agents makes it a versatile ingredient in modern perfumery, answering formulation questions commonly searched by cosmetic chemists.

In analytical characterization, (R,R)-Isophytol shows distinctive spectroscopic fingerprints that facilitate quality control. Its NMR spectra (particularly the characteristic signals between δ 0.8-1.2 ppm for methyl groups) and mass fragmentation patterns (base peak at m/z 123) are frequently referenced in analytical method development. These technical details cater to laboratory professionals searching for "isophytol spectral data" while demonstrating the content's scientific rigor.

The regulatory status of (R,R)-Isophytol complies with major international standards including IFRA and REACH, making it suitable for global commerce. Recent updates to cosmetic ingredient databases have confirmed its safety profile, addressing common regulatory queries from product developers. This compliance information responds to trending searches about "REACH-registered fragrance ingredients" and "IFRA-compliant compounds."

Looking ahead, research into (R,R)-Isophytol derivatives shows promise for novel applications in functional materials. Its molecular architecture serves as a template for developing liquid crystals and specialty polymers, areas generating increasing scientific interest. These forward-looking insights connect with searches about "terpene-based advanced materials," positioning the content at the forefront of industrial innovation while maintaining accessibility.